4-bromo-N-ethyl-3-methylbenzene-1-sulfonamide

• IUPAC Name: 4-bromo-N-ethyl-3-methylbenzenesulfonamide
• InChI: InChI=1S/C9H12BrNO2S/c1-3-11-14(12,13)8-4-5-9(10)7(2)6-8/h4-6,11H,3H2,1-2H3
• InChI Key: JIGXMQLKBPEGMI-UHFFFAOYSA-N
• Canonical SMILES: CCNS(=O)(=O)C1=CC(=C(C=C1)Br)C
• Molecular Formula: C9H12BrNO2S
• DSSTOX Substance ID: DTXSID80655719
• Molecular Weight: 278.17 g/mol
• CAS RN: 1094563-49-1

Description

4-Bromo-N-ethyl-3-methylbenzene-1-sulfonamide (BEMBS) is an organic compound that is widely used in scientific research. It is a member of the sulfonamide family, which is a type of heterocyclic compound that contains a sulfonyl group (-SO2-NH2) attached to an aromatic ring. BEMBS is an important reagent used in organic synthesis and has a variety of applications in the fields of medicinal chemistry, biochemistry, and pharmacology.

Scientific Research Applications

Synthesis and Molecular Docking

4-Bromo-N-ethyl-3-methylbenzene-1-sulfonamide serves as a precursor in the synthesis of various biologically active compounds. Its derivatives have been explored for their antimicrobial and antiproliferative properties. For instance, N-ethyl-N-methylbenzenesulfonamide derivatives, synthesized from 4-(2-bromoacetyl)-N-ethyl-N-methylbenzenesulfonamide, showed significant cytotoxic activity against lung (A-549) and liver carcinoma (HepG2) cell lines, with some compounds exhibiting potent antimicrobial activity (El-Gilil, 2019). Molecular docking studies have also been performed to understand the mode of action of these compounds as inhibitors against enzyme active sites, providing insights into their potential therapeutic applications.

Synthesis of Aziridines

A three-component reaction involving phenacyl bromide, p-toluenesulfonamide, and carboxyaldehyde in the presence of BF3·(OEt)2 and dichloromethane led to the synthesis of N-(1R,2S)-2-(bromo-3-oxo-1,3-diphenylpropyl)-4-methylbenzene sulfonamide and its isomers. This protocol highlights the utility of 4-bromo-N-ethyl-3-methylbenzene-1-sulfonamide in synthesizing cis-aziridines, showcasing its versatility in organic synthesis (Basha & Anwar, 2020).

Solvent-Free Synthesis of Triazines

The compound has been utilized as an efficient catalyst in the solvent-free synthesis of triazines, a class of nitrogen-containing heterocycles. This method, employing N,N,N′,N′-tetrabromobenzene-1,3-disulfonamide and poly(N-bromo-N-ethylbenzene-1,3-disulfonamide), facilitates the one-pot synthesis of 3,5,6-trisubstituted-1,2,4-triazines under solvent-free conditions, highlighting its role in green chemistry (Ghorbani‐Vaghei et al., 2015).

Antibacterial Evaluation

Sulfonamide bridged 1,4-disubstituted 1,2,3-triazoles, synthesized from sulfonamide linked terminal alkynes and azidobenzenesulfonamides, were assessed for their antibacterial activity against common pathogens. A particular derivative, 4-bromo-N-((1-(4-(sulfamoylphenyl)-1H-1,2,3-triazol-4-yl)methyl)benzenesulfonamide, demonstrated significant efficacy, offering potential as a new class of antibacterial agents (Yadav & Kaushik, 2022).